| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105038-1g |
2-(2,5-difluorophenyl)pyrrolidine |
886503-15-7 | 95+% | 1g |
$385 | 2021-08-06 | |
| Chemenu | CM105038-5g |
2-(2,5-difluorophenyl)pyrrolidine |
886503-15-7 | 95+% | 5g |
$1155 | 2021-08-06 | |
| Fluorochem | 031607-250mg |
2-(2,5-Difluoro-phenyl)-pyrrolidine |
886503-15-7 | 95% | 250mg |
￡233.00 | 2022-02-28 | |
| Fluorochem | 031607-1g |
2-(2,5-Difluoro-phenyl)-pyrrolidine |
886503-15-7 | 95% | 1g |
￡394.00 | 2022-02-28 | |
| Fluorochem | 031607-5g |
2-(2,5-Difluoro-phenyl)-pyrrolidine |
886503-15-7 | 95% | 5g |
￡1182.00 | 2022-02-28 | |
| Fluorochem | 031607-10g |
2-(2,5-Difluoro-phenyl)-pyrrolidine |
886503-15-7 | 95% | 10g |
￡1969.00 | 2022-02-28 | |
| Chemenu | CM105038-250mg |
2-(2,5-difluorophenyl)pyrrolidine |
886503-15-7 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM105038-1g |
2-(2,5-difluorophenyl)pyrrolidine |
886503-15-7 | 95%+ | 1g |
$138 | 2023-03-06 | |
| Chemenu | CM105038-5g |
2-(2,5-difluorophenyl)pyrrolidine |
886503-15-7 | 95%+ | 5g |
$481 | 2023-03-06 | |
| abcr | AB454584-1 g |
2-(2,5-Difluorophenyl)pyrrolidine; . |
886503-15-7 | 1g |
€233.40 | 2023-04-22 |
2-(2,5-Difluorophenyl)Pyrrolidine, identified by the chemical identifier CAS No. 886503-15-7, represents a significant compound of interest in the realms of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyrrolidine core substituted with a 2,5-difluorophenyl group, has garnered attention due to its structural versatility and potential biological activities. The introduction of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a valuable scaffold for drug discovery and molecular probe development.
The structural motif of 2-(2,5-Difluorophenyl)Pyrrolidine combines the nitrogen-rich environment of the pyrrolidine ring with the electron-withdrawing effect of the 2,5-difluorophenyl moiety. This combination has been exploited in various synthetic strategies to develop molecules with enhanced binding affinity and selectivity. In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their ability to modulate metabolic stability, lipophilicity, and receptor interactions. The presence of fluorine atoms can also improve the pharmacokinetic profiles of drug candidates, making CAS No. 886503-15-7 a promising candidate for further exploration.
One of the most compelling aspects of 2-(2,5-Difluorophenyl)Pyrrolidine is its potential as a building block for more complex molecular architectures. Researchers have leveraged this scaffold to design inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing small-molecule modulators of enzyme activity. The pyrrolidine ring provides a suitable platform for hydrogen bonding interactions with biological targets, while the 2,5-difluorophenyl group can engage in hydrophobic and π-stacking interactions, enhancing binding affinity.
In the context of drug discovery, fluorinated pyrrolidines have been explored for their role in oncology research. The electron-withdrawing nature of fluorine atoms can influence the reactivity and selectivity of kinase inhibitors, which are critical in cancer therapy. Preliminary studies on derivatives of CAS No. 886503-15-7 have shown promising results in inhibiting aberrant signaling pathways associated with tumor growth and progression. These findings underscore the importance of this compound as a lead structure for developing novel anticancer agents.
The versatility of 2-(2,5-Difluorophenyl)Pyrrolidine extends beyond oncology into other therapeutic areas such as neurology and inflammation research. The compound’s ability to modulate neurotransmitter receptors has been investigated in preclinical models, suggesting its potential as an anxiolytic or antipsychotic agent. Additionally, its interaction with inflammatory cytokine pathways has been explored as a possible therapeutic intervention for autoimmune diseases. These diverse applications highlight the broad utility of this scaffold in addressing unmet medical needs.
From a synthetic chemistry perspective, CAS No. 886503-15-7 serves as an excellent starting material for exploring novel reaction pathways and methodologies. The integration of fluorinated aromatic rings with nitrogen-containing heterocycles presents unique challenges and opportunities for chemists seeking to develop efficient synthetic routes. Advances in transition-metal-catalyzed cross-coupling reactions have enabled the facile construction of complex derivatives of this compound, facilitating rapid exploration of its chemical space.
The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to elucidate the structure-activity relationships (SAR) of derivatives derived from CAS No. 886503-15-7. These tools have been instrumental in optimizing synthetic routes and understanding the mechanistic basis of biological activity.
In conclusion,2-(2,5-Difluorophenyl)Pyrrolidine (CAS No. 886503-15-7) represents a compelling scaffold with significant potential across multiple therapeutic areas. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at modulating enzyme activity, neurotransmitter receptors, and inflammatory pathways. As research continues to uncover new applications for fluorinated heterocycles,this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.
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